Cas no 557111-94-1 (2-chloro-6-(2-chlorophenyl)pyridine)

• Product Name: 2-chloro-6-(2-chlorophenyl)pyridine
• CAS No: 557111-94-1
• MF: C₁₁H₇Cl₂N
• MW: 224.085980653763
• CID: 4035882
• PubChem ID: 11009589
• Update Time: 2025-05-19

2-chloro-6-(2-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-6-(2-chlorophenyl)-
• 2-chloro-6-(2-chlorophenyl)pyridine
• 557111-94-1
• EN300-132686
• HXA11194
• 872-532-9
• AKOS014985607

• Inchi： 1S/C11H7Cl2N/c12-9-5-2-1-4-8(9)10-6-3-7-11(13)14-10/h1-7H
• InChI Key： VOHVZQSTKSYKQX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC=C2Cl)=CC=C1

Computed Properties

• Exact Mass: 222.9955546Da
• Monoisotopic Mass: 222.9955546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 319.7±27.0 °C at 760 mmHg
• Flash Point: 176.7±9.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-6-(2-chlorophenyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-chloro-6-(2-chlorophenyl)pyridine

Professional Introduction to 2-chloro-6-(2-chlorophenyl)pyridine (CAS No. 557111-94-1)

2-chloro-6-(2-chlorophenyl)pyridine, with the chemical formula C₁₁H₇Cl₃N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-chloro-6-(2-chlorophenyl)pyridine features a pyridine core substituted with chlorine atoms at the 2- and 6-positions, and a 2-chlorophenyl group at the 6-position. This specific arrangement imparts unique reactivity and interaction capabilities, making it a key building block in medicinal chemistry. The presence of multiple chlorine atoms enhances its utility as a electrophilic substitution site, facilitating further functionalization.

In recent years, 2-chloro-6-(2-chlorophenyl)pyridine has been extensively studied for its potential in developing novel therapeutic agents. Its derivatives have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer activities. The compound's ability to act as a scaffold for drug design is particularly noteworthy, as it allows for the creation of structurally diverse molecules with tailored biological properties.

One of the most compelling aspects of 2-chloro-6-(2-chlorophenyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine core and substituents, researchers have been able to develop potent inhibitors that target specific kinases, leading to significant advancements in targeted cancer therapies.

The agrochemical industry has also recognized the potential of 2-chloro-6-(2-chlorophenyl)pyridine as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that can interact with biological targets in plants and pests, offering effective solutions for crop protection. Recent studies have highlighted its derivatives as promising candidates for next-generation agrochemicals that offer improved efficacy and environmental safety.

The synthesis of 2-chloro-6-(2-chlorophenyl)pyridine involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The chlorination process is critical and requires precise control to achieve the desired regioselectivity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, making the compound more accessible for further research and development.

The pharmacological properties of derivatives of 2-chloro-6-(2-chlorophenyl)pyridine have been thoroughly investigated in preclinical studies. These studies have demonstrated their potential therapeutic benefits across a range of diseases. For instance, certain derivatives have shown inhibitory effects on enzymes involved in metabolic disorders, offering new avenues for treating conditions such as diabetes and obesity.

In conclusion, 2-chloro-6-(2-chlorophenyl)pyridine (CAS No. 557111-94-1) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for drug discovery and crop protection strategies. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of chemical innovation.